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Compound of Interest

Compound Name: 2-(2-Methylphenyl)-1,3-dioxolane

CAS No.: 64380-54-7

Cat. No.: B3276591

Get Quote

Executive Summary & Chemical Profile
Objective: This guide defines the safe disposal, stabilization, and spill management procedures

for 2-(2-Methylphenyl)-1,3-dioxolane (also known as o-Tolualdehyde ethylene acetal).

Operational Directive: This compound acts as a "masked" aldehyde. While generally stable

under neutral conditions, it presents two latent hazards critical to disposal: acid-catalyzed

hydrolysis (releasing flammable/irritant o-tolualdehyde) and peroxide formation upon prolonged

storage. Disposal streams must be strictly segregated from acidic waste to prevent

uncontrolled decomposition and heat generation.
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Parameter Data

Chemical Name 2-(2-Methylphenyl)-1,3-dioxolane

Synonyms
o-Tolualdehyde ethylene acetal; 2-(o-Tolyl)-1,3-

dioxolane

CAS Number 2403-20-5

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

Physical State Colorless to pale yellow liquid

Flash Point (Est.) >60°C (Combustible Liquid, Class IIIA)

Solubility
Immiscible with water; soluble in organic

solvents

Critical Hazard Assessment (The "Why" Behind the
Protocol)
To ensure safety, you must understand the mechanism of potential failure during disposal.

1. Acid Sensitivity (Hydrolysis Risk):

Mechanism: Dioxolanes are cyclic acetals. In the presence of strong acids and moisture,

the ring opens, hydrolyzing back to ethylene glycol and 2-methylbenzaldehyde (o-

tolualdehyde).

Disposal Implication: Never commingle this waste with acidic streams (e.g., aqueous HCl,

H₂SO₄). The hydrolysis is exothermic and releases o-tolualdehyde, which has a lower

flash point and higher volatility than the parent acetal.

2. Peroxide Formation:

Mechanism: Like ethers, dioxolanes have hydrogens on the carbon adjacent to the oxygen

(the C2 position). Over time, exposure to air can form hydroperoxides.
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Disposal Implication: Containers stored for >12 months or those with visible crystallization

must be tested for peroxides before consolidation. Distillation of waste solvent containing

this compound is prohibited without prior peroxide reduction.

Pre-Disposal Stabilization & Decision Logic
Before moving the container to the waste accumulation area, execute the following decision

logic to determine the correct waste stream.

Disposal Decision Tree
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Waste: 2-(2-Methylphenyl)-1,3-dioxolane

Is container >12 months old
or showing solids?

TEST: Peroxide Strip Test

Yes

CHECK: Is waste mixture Acidic?

NoPeroxides > 100 ppm?

STABILIZE: Add reducing agent
(e.g., Ferrous Sulfate)

Yes

No

NEUTRALIZE: Add base (NaHCO3)
to pH 7-9

Yes

STREAM A: Non-Halogenated
Organic Solvents

No

STREAM B: High BTU
Incineration

Final Disposal

Click to download full resolution via product page

Figure 1: Operational workflow for classifying and treating dioxolane waste prior to disposal.
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Step-by-Step Disposal Procedures
Scenario A: Routine Laboratory Waste (Small Scale < 5L)

Segregation:

Select a waste container compatible with organic solvents (HDPE or Glass).

Labeling: Mark as "Non-Halogenated Organic Solvent." Explicitly add "Contains Acetals –

NO ACIDS" to the label.

Consolidation:

Verify the receiving waste container pH is neutral or slightly basic.

Pour the 2-(2-methylphenyl)-1,3-dioxolane into the container.

Best Practice: Add a trace amount of stabilizer (e.g., BHT) if the waste will be stored for

>30 days before pickup.

Storage:

Store in a Flammable Safety Cabinet.

Keep away from direct sunlight and heat sources.

Scenario B: High-Peroxide Waste (>100 ppm)
If peroxide strips indicate high levels, do not move the container.

Chemical Reduction:

Prepare a 20% aqueous solution of Ferrous Sulfate (FeSO₄) or Sodium Metabisulfite.

Add the reducing solution to the solvent in a 1:1 ratio.

Stir gently to ensure contact between phases.

Verification:
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Re-test with a peroxide strip after 30 minutes.

Once negative, separate the organic layer (if immiscible) or dispose of the entire mixture

as aqueous/organic waste.

Emergency Spill Response
Hazard: Slipping hazard + Flammability + Irritant Vapors.

Cleanup Workflow
Isolate: Evacuate the immediate area (10-meter radius). Remove ignition sources.[1][2][3][4]

[5][6][7][8]

Protect: Don PPE (Nitrile gloves, safety goggles, lab coat). If spill is >1L or in a confined

space, use a half-mask respirator with organic vapor cartridges.

Contain:

Use non-combustible absorbents (Vermiculite, Sand, or Commercial Spill Pads).

Do not use paper towels or sawdust if peroxides are suspected (fire risk).

Clean:

Cover the spill completely with absorbent.

Scoop material into a disposal bag or pail.

Wash: Clean the surface with a soap/water solution.[8] Avoid acidic cleaners.

Disposal: Label the debris as "Hazardous Waste: Flammable Solid (Dioxolane

contaminated)."

Regulatory & Compliance Codes
Ensure your waste manifest utilizes the correct codes based on your region.
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Regulatory Body Classification Code/Note

US EPA (RCRA) Ignitable Waste D001 (If Flash Point < 60°C)

US EPA (RCRA) Toxic/Listed
Not specifically listed (P or U

list); characterize by ignitability.

EU CLP/GHS Flammable Liquid H226 or H227 (Combustible)

DOT (Transport) Flammable Liquid, n.o.s. UN 1993 (Class 3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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